Cas no 335349-66-1 (4-Iodo-5-methoxy-2-nitro-phenylamine)

• Product Name: 4-Iodo-5-methoxy-2-nitro-phenylamine
• CAS No: 335349-66-1
• MF: C₇H₇IN₂O₃
• MW: 294.046553850174
• CID: 4517336
• PubChem ID: 22448854
• Update Time: 2025-06-26

4-Iodo-5-methoxy-2-nitro-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-iodo-5-methoxy-2-nitro-
• 4-Iodo-5-Methoxy-2-nitro-phenylaMine
• 4-Iodo-5-methoxy-2-nitroaniline
• C7H7IN2O3
• SCHEMBL7141939
• G10069
• 335349-66-1
• 4-Iodo-5-methoxy-2-nitro-phenylamine

• Inchi： 1S/C7H7IN2O3/c1-13-7-3-5(9)6(10(11)12)2-4(7)8/h2-3H,9H2,1H3
• InChI Key： LFEDHUMOJYMWQN-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=C(I)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 293.95014Da
• Monoisotopic Mass: 293.95014Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-Iodo-5-methoxy-2-nitro-phenylamine

Professional Introduction to 4-Iodo-5-methoxy-2-nitro-phenylamine (CAS No. 335349-66-1)

4-Iodo-5-methoxy-2-nitro-phenylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 335349-66-1, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of an iodine atom, a methoxy group, and a nitro group, make it a versatile building block for further chemical modifications and functionalizations.

The significance of 4-Iodo-5-methoxy-2-nitro-phenylamine in modern drug discovery cannot be overstated. The compound's aromatic ring system, combined with its electron-withdrawing and electron-donating substituents, allows for a wide range of chemical reactions that are essential for developing new therapeutic agents. In recent years, there has been a growing interest in exploring the potential of this compound in the design of novel pharmaceuticals, particularly those targeting complex diseases such as cancer, inflammation, and neurological disorders.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 4-Iodo-5-methoxy-2-nitro-phenylamine. These innovations have not only improved the availability of the compound but also opened up new avenues for its application in drug development. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce various functional groups onto the aromatic ring, thereby generating a library of derivatives with distinct biological properties.

The pharmacological potential of derivatives of 4-Iodo-5-methoxy-2-nitro-phenylamine has been extensively studied in preclinical models. One notable area of research has focused on its role in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The iodine atom in the molecule serves as an excellent handle for further functionalization via Suzuki-Miyaura coupling reactions, allowing researchers to attach diverse pharmacophores that can modulate kinase activity.

In addition to its applications in oncology, 4-Iodo-5-methoxy-2-nitro-phenylamine has shown promise in the development of anti-inflammatory agents. The nitro group and methoxy group on the aromatic ring contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. By leveraging these interactions, researchers have designed novel molecules that exhibit potent anti-inflammatory effects without significant side effects.

The compound's versatility also extends to its use in central nervous system (CNS) drug discovery. The structural motif of 4-Iodo-5-methoxy-2-nitro-phenylamine is found in several known CNS-active compounds, suggesting its potential as a scaffold for developing new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have highlighted its role in modulating neurotransmitter systems, which could lead to the identification of novel therapeutic candidates.

The synthesis and application of 4-Iodo-5-methoxy-2-nitro-phenylamine also benefit from advances in computational chemistry and molecular modeling. These tools have allowed researchers to predict the biological activity of derivatives with high accuracy before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and reduced the time-to-market for new pharmaceuticals.

In conclusion, 4-Iodo-5-methoxy-2-nitro-phenylamine (CAS No. 335349-66-1) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, the potential uses for this compound are likely to expand even further.